molecular formula C17H19N5O B5652445 3-(2,4-dimethylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)amino]-3,5-dihydro-4H-imidazol-4-one

3-(2,4-dimethylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)amino]-3,5-dihydro-4H-imidazol-4-one

Cat. No. B5652445
M. Wt: 309.4 g/mol
InChI Key: DPJYKYKKEWHNJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis processes for related compounds often involve one-pot synthesis or multi-step reactions that include tandem addition-cyclization reactions. Such methods aim to create complex heterocyclic compounds efficiently. For example, a one-pot synthesis process for creating imidazo[1,2-c]pyrimidinones and tetraazaacenaphthene derivatives from cyclic ketene aminals and isothiocyanates has been documented, highlighting the versatility of synthesis strategies for similar compounds (Ram et al., 2002).

Molecular Structure Analysis

Structural elucidation of these compounds often utilizes techniques such as single crystal X-ray diffraction, demonstrating the intricate network of intermolecular interactions that contribute to the stability of these molecules in their crystalline states. The crystal structure of a novel compound similar in complexity was analyzed, revealing its triclinic space group and the importance of various intramolecular interactions (Yılmaz et al., 2020).

Chemical Reactions and Properties

These compounds can participate in diverse chemical reactions, forming various heterocyclic systems. The reactivity is often explored through the synthesis of novel derivatives, showcasing the potential for functionalization and the creation of structurally diverse molecules. For instance, reactions involving N,N-dimethylformamide as a carbon source have been employed to construct benzo[4,5]imidazo[1,2-a]pyrimidines, underscoring the chemical versatility of these compounds (Guo et al., 2023).

properties

IUPAC Name

1-(2,4-dimethylphenyl)-2-[(4,6-dimethylpyrimidin-2-yl)amino]-4H-imidazol-5-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H19N5O/c1-10-5-6-14(11(2)7-10)22-15(23)9-18-17(22)21-16-19-12(3)8-13(4)20-16/h5-8H,9H2,1-4H3,(H,18,19,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DPJYKYKKEWHNJM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)N2C(=O)CN=C2NC3=NC(=CC(=N3)C)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H19N5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

309.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(2,4-dimethylphenyl)-2-[(4,6-dimethylpyrimidin-2-yl)amino]-3,5-dihydro-4H-imidazol-4-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.